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Compound of Interest

2-Hydroxy-4-
Compound Name:

morpholinepropanesulphonic acid

cat. No.: B1662656

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-(N-Morpholino)-2-hydroxypropanesulfonic acid (MOPSO) is a zwitterionic buffer that belongs
to the family of "Good's" buffers.[1][2][3] With a pKa of 6.9 at 25°C, MOPSO is an excellent
choice for a variety of biological and biochemical applications that require a stable pH
environment between 6.2 and 7.6.[4][5][6] Its molecular structure, featuring a morpholino ring
and a hydroxyl group, confers high water solubility and minimal interaction with biological
molecules, making it a reliable component in cell culture media, electrophoresis, and enzyme
assays.[4][7] This document provides a detailed protocol for the preparation, storage, and use
of MOPSO buffer solutions.

Physicochemical Properties of MOPSO

A summary of the key quantitative data for MOPSO is presented in the table below for easy
reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1662656?utm_src=pdf-interest
https://www.bio-world.com/electrophoresis-and-blotting-buffers/mopso-buffer-02m-ph-60-p-41320123
https://www.hopaxfc.com/en/product/mopso-buffer
https://www.yacooscience.com/blog/the-difference-between-mops-and-mopso-as-buffer_b98
https://www.nbinno.com/article/surfactants/the-critical-role-of-mopso-buffer-in-modern-biochemical-research-ic
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-mopso-pka-of-69-implications-for-biological-buffering-and-beyond
https://www.vacutaineradditives.com/sale-50721415-unique-advantages-of-biological-buffer-mopso-in-fluorescence-spectroscopy.html
https://www.nbinno.com/article/surfactants/the-critical-role-of-mopso-buffer-in-modern-biochemical-research-ic
https://www.vacutaineradditives.com/news/deep-analysis-of-the-characteristics-of-mopso-a-biological-buffering-agent-which-is-difficult-to-pen-190540.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value

Molecular Weight 225.26 g/mol

pKa (25°C) 6.9

Effective pH Range 6.2-7.6

Appearance White crystalline powder
Water Solubility (20°C) ~112.6 g/L

Experimental Protocol: Preparation of MOPSO
Buffer Solution

This protocol provides a general method for preparing a MOPSO buffer solution of a desired
concentration and pH. The example calculation is for a 1 L solution of 0.5 M MOPSO buffer at
pH 6.9.

Materials:

MOPSO (3-(N-Morpholino)-2-hydroxypropanesulfonic acid), free acid (MW: 225.26 g/mol )
e Sodium Hydroxide (NaOH), 10 N solution

¢ Deionized water (dH20)

o Beaker

e Graduated cylinder

e Magnetic stirrer and stir bar

e pH meter

Volumetric flask

Procedure:
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Calculate the required mass of MOPSO:

o ForalL of 0.5M MOPSO solution, the required mass is:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) =0.5mol/L x 1L x225.26 g/mol =112.63 g

Dissolve the MOPSO powder:

o Measure out 112.63 g of MOPSO powder and add it to a beaker containing approximately
800 mL of deionized water.[8]

o Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

Adjust the pH:

[e]

Calibrate the pH meter according to the manufacturer's instructions.

[e]

Immerse the pH electrode in the MOPSO solution.

o

Slowly add 10 N NaOH dropwise while continuously monitoring the pH.[8]

[¢]

Continue adding NaOH until the desired pH of 6.9 is reached.
Bring to final volume:
o Once the desired pH is achieved, transfer the solution to a 1 L volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the buffer is transferred.

o Add deionized water to the volumetric flask until the meniscus reaches the 1 L mark.[8]
Sterilization (Optional):

o If a sterile solution is required, filter the buffer through a 0.22 um filter.
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o Note: Autoclaving is not recommended for MOPSO solutions as it can cause partial
degradation.[1]

Storage and Stability

Proper storage of the MOPSO buffer solution is crucial to maintain its integrity and
performance.

e Short-term storage (up to 6 months): A 0.2 M MOPSO buffer solution can be stored at 2-8°C.
[1]

¢ Long-term storage: Stock solutions of MOPSO can be stored at -20°C for up to 1 year, or at
-80°C for up to 2 years.[9]

It is recommended to store the solution in a well-sealed container to prevent evaporation and
contamination.

Important Considerations

e Chemical Incompatibilities: MOPSO is known to react with iron ions.[10] It can also form
chelating complexes with copper.[3] Caution should be exercised when using MOPSO in the
presence of these metal ions.

o Applications: MOPSO is a versatile buffer used in a wide range of applications, including:

[¢]

Cell culture media[4]

o

Electrophoresis[4][11]

o

Enzyme assays and protein purification[2][5]

[¢]

Spectrophotometry and fluorescence spectroscopy[2][6]

Experimental Workflow Diagram
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Workflow for MOPSO Buffer Preparation
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Caption: A flowchart illustrating the step-by-step protocol for preparing a MOPSO buffer
solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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